Aluminum sesquichlorohydrate

Antiperspirant Effect:

Aluminum sesquichlorohydrate (ASH) is primarily studied for its antiperspirant properties. It is a common ingredient in antiperspirant products and works by forming a gel-like plug within the eccrine sweat gland ducts. This plug temporarily prevents sweat from reaching the skin's surface, thereby reducing perspiration. Research suggests its effectiveness in managing primary axillary hyperhidrosis, a condition characterized by excessive underarm sweating [].

Mechanism of Action:

The exact mechanism of ASH's antiperspirant action is still being investigated. However, several theories have been proposed. One suggests that ASH reacts with proteins and other components in sweat, forming the gel-like plug that blocks the sweat ducts []. Another theory proposes that ASH might have an astringent effect, causing the sweat glands to contract and reduce sweat production [].

Safety and Potential Concerns:

The safety of long-term ASH use is a subject of ongoing research. While its topical application is generally considered safe for most individuals, some studies have raised concerns about potential health risks, particularly regarding its potential link to breast cancer. However, these studies have shown conflicting results, and no conclusive evidence currently exists to establish a causal relationship between ASH and breast cancer [, ].

Aluminum sesquichlorohydrate is a chemical compound primarily used as an antiperspirant and deodorant agent. It is categorized as an aluminum salt and functions by blocking the eccrine sweat glands, thereby reducing perspiration. The compound is known for its ability to form aggregates with sweat proteins, leading to a temporary obstruction of sweat ducts . Its chemical formula can be represented as $\text{Al}_2\text{Cl}_3\cdot 6\text{H}_2\text{O}$, indicating that it contains aluminum ions and chloride ions in a hydrated form.

Aluminum sesquichlorohydrate can be synthesized through several methods:

• Neutralization Reaction: Reacting aluminum hydroxide with hydrochloric acid can produce aluminum chloride, which upon hydration leads to the formation of aluminum sesquichlorohydrate.
• Hydrolysis: Dissolving aluminum chloride in water under controlled conditions can yield aluminum sesquichlorohydrate through hydrolysis.
• Precipitation: Mixing solutions of aluminum sulfate and sodium chloride can precipitate aluminum sesquichlorohydrate .

Aluminum sesquichlorohydrate is widely utilized in various applications:

• Antiperspirants: Its primary use is in cosmetic formulations aimed at reducing sweating.
• Deodorants: It serves as an effective deodorizing agent due to its ability to inhibit bacterial growth.
• Water Treatment: The compound is also employed in water purification processes as a coagulant .

Studies have indicated that aluminum sesquichlorohydrate may interact with certain medications, affecting their absorption. For instance, it has been reported to decrease the serum concentration of drugs like Roxadustat and Vadadustat when used concurrently . Furthermore, its interaction with biological molecules such as proteins suggests potential implications for skin health and efficacy in antiperspirant formulations.

Several compounds share similarities with aluminum sesquichlorohydrate, particularly in their use as antiperspirants or deodorants:

Uniqueness of Aluminum Sesquichlorohydrate: This compound stands out due to its specific electrostatic interactions that facilitate effective sweat pore plugging while maintaining a favorable safety profile compared to other aluminum salts. Its smaller hydrodynamic radius and higher net positive charge contribute significantly to its efficacy as an antiperspirant agent .